Cas no 52344-41-9 (Phosphonic acid, [3-(4-methylphenyl)-2-oxopropyl]-, dimethyl ester)

Phosphonic acid, [3-(4-methylphenyl)-2-oxopropyl]-, dimethyl ester structure
52344-41-9 structure
Product Name:Phosphonic acid, [3-(4-methylphenyl)-2-oxopropyl]-, dimethyl ester
CAS No:52344-41-9
MF:C12H17O4P
MW:256.234744787216
CID:359862
PubChem ID:13345713
Update Time:2025-04-19

Phosphonic acid, [3-(4-methylphenyl)-2-oxopropyl]-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid, [3-(4-methylphenyl)-2-oxopropyl]-, dimethyl ester
    • 1-dimethoxyphosphoryl-3-(4-methylphenyl)propan-2-one
    • DTXSID50537679
    • Dimethyl [3-(4-methylphenyl)-2-oxopropyl]phosphonate
    • SCHEMBL10812724
    • 52344-41-9
    • Inchi: 1S/C12H17O4P/c1-10-4-6-11(7-5-10)8-12(13)9-17(14,15-2)16-3/h4-7H,8-9H2,1-3H3
    • InChI Key: QDNWDZSISIUOJT-UHFFFAOYSA-N
    • SMILES: P(CC(CC1C=CC(C)=CC=1)=O)(=O)(OC)OC

Computed Properties

  • Exact Mass: 256.08651
  • Monoisotopic Mass: 256.08644602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
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